Cas no 80224-20-0 (Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1))

Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1) structure
80224-20-0 structure
Product name:Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
CAS No:80224-20-0
MF:C4H7O2S-.Na+
MW:142.15198
CID:722077
PubChem ID:23662460

Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
    • sodium 3-mercapto-2-methylpropionate
    • sodium,2-methyl-3-sulfanylpropanoate
    • DTXSID201001106
    • NS00090191
    • 80224-20-0
    • SCHEMBL9118217
    • sodium 2-methyl-3-sulfanylpropanoate
    • EINECS 279-421-9
    • AKOS015898844
    • Inchi: InChI=1S/C4H8O2S.Na/c1-3(2-7)4(5)6;/h3,7H,2H2,1H3,(H,5,6);/q;+1/p-1
    • InChI Key: FOTPRJUNQGWLCM-UHFFFAOYSA-M
    • SMILES: CC(CS)C(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 142.00644492g/mol
  • Monoisotopic Mass: 142.00644492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1Ų

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